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A Quantitative Comparison of Solvent Red 195 and Solvent Red 135 for Researchers and

Drug Development Professionals

This guide provides a detailed, data-driven comparison of two widely used solvent dyes,

Solvent Red 195 and Solvent Red 135. The information is intended for researchers, scientists,

and professionals in drug development who may utilize these dyes in various applications,

including the coloring of polymers used in medical devices or packaging. This comparison

focuses on their physicochemical properties, performance characteristics, and application

versatility, supported by available experimental data.

Overview and Chemical Identity
Solvent Red 195 and Solvent Red 135 are both synthetic organic dyes known for their high

solubility in organic solvents and their application in coloring a variety of materials, particularly

plastics and synthetic fibers.

Solvent Red 195, with CAS number 164251-88-1, is characterized by its bluish-red powder

appearance.[1] It is also known by commercial names such as Transparent Red 2B and

Macrolex Red B.[1][2]

Solvent Red 135, identified by CAS numbers 20749-68-2 and 71902-17-5, typically appears as

a yellowish-red or bright red powder.[3][4][5] Its commercial names include Transparent Red

EG and Macrolex Red EG.[6][7] The molecular formula for Solvent Red 135 is C₁₈H₆Cl₄N₂O,

and it has a molecular weight of 408.06 g/mol .[3][8]
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Quantitative Comparison of Physicochemical
Properties
The performance of these dyes in various applications is largely dictated by their physical and

chemical properties. The following tables summarize the key quantitative data for a direct

comparison.

Table 1: General and Thermal Properties

Property Solvent Red 195 Solvent Red 135

Appearance Bluish Red Powder[1] Yellowish Red Powder[4]

Melting Point 216 °C[1][9] 318 °C[4][6][7]

Heat Resistance in PS 300 °C[1][9] 300 - 320 °C[3]

Density 0.39 g/cm³[1][9] 1.74 g/cm³[7][10]

Table 2: Solubility at 20°C (g/L)

Solvent Solvent Red 195 Solvent Red 135

Acetone 1.4[1][9] 0.2[4][11]

Butyl Acetate 1.3[1][9] 0.2[4][11]

Methylbenzene (Toluene) 2.7[1][9] 0.6[7]

Dichloromethane 37.1[9] 0.3[4][11]

Ethyl Alcohol 0.8[9] 0.1[4][11]

Table 3: Fastness Properties
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Property Solvent Red 195 Solvent Red 135

Light Fastness in PS 8[1][9] 7 - 8[3][11]

Alkali Fastness 5[1] 5[11]

Acid Fastness 5[1] 5[11]

Experimental Protocols
While specific, detailed experimental reports for direct comparison are not publicly available,

the properties listed above are typically determined using standardized methodologies.

Solubility Determination (Shake-Flask Method)
The solubility of solvent dyes is commonly determined using the shake-flask method.

Excess dye added to solvent in a sealed flask Agitation at constant temperature until equilibrium is reached Separation of undissolved solid (e.g., centrifugation, filtration) Quantification of dissolved dye in the supernatant Solubility reported (e.g., g/L)

Click to download full resolution via product page

Caption: Workflow for Solubility Determination.

Protocol:

An excess amount of the dye is added to a known volume of the solvent in a sealed flask.

The flask is agitated in a constant temperature bath for a sufficient period (e.g., 24-48 hours)

to ensure equilibrium is reached.

The mixture is then allowed to stand, and the undissolved dye is separated from the

saturated solution by centrifugation and/or filtration through a fine-pore filter.

The concentration of the dye in the clear, saturated solution is determined using a suitable

analytical method, such as UV-Vis spectrophotometry, by comparing the absorbance to a

calibration curve of known concentrations.
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Heat Resistance Testing
Heat resistance is crucial for applications involving high-temperature processing, such as in

plastics.

Protocol:

The dye is incorporated into the desired polymer (e.g., polystyrene) at a specific

concentration.

The colored polymer is then subjected to a series of increasing temperatures in an oven or a

similar heating apparatus for a defined period (e.g., 30 minutes).

After cooling, the color of the heated samples is compared to an unheated control sample.

The heat resistance is reported as the maximum temperature at which no significant color

change is observed.

Light Fastness Testing
Light fastness determines the resistance of the colored material to fading upon exposure to

light.

Prepare colored polymer samples

Expose samples to a standardized light source (e.g., Xenon arc lamp) Periodically assess color change against unexposed samples

Simultaneously expose a set of blue wool standards (Scale 1-8)

Assign light fastness rating based on comparison with blue wool standards

Dye and Polymer Resin Selection Dry Mixing of Dye Powder and Polymer Granules Melt Processing (e.g., Injection Molding, Extrusion) Formation of Colored Product Quality Control (Color consistency, Performance)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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